Chuanxingzine

川芎嗪结构式

Chinese Name

川芎嗪

English Name

Chuanxingzine

标识符

CAS No.

1124-11-4

Molecular Formula

C8H12N2

Molecular Weight

136.1980

Compound details reference Kuujia Chemical Encyclopedia: 1124-11-4

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

82%
64/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled64
druglikeness.missing14
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
136.1900
druglikeness.valid
TPSA
TPSA
25.7800
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
5.6500
druglikeness.valid
LogP
LogP
0.1900
druglikeness.valid
LogD
LogD
0.1900
druglikeness.valid
HBA
HBA
2
druglikeness.valid

water_solubility
water_solubility
100.0000
druglikeness.valid
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
100.0000
druglikeness.valid
solubility_ph_7_4
solubility_ph_7_4
100.0000
druglikeness.valid

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
High
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
10.0000
druglikeness.valid
VD
VD
-
tissue_distribution
tissue_distribution
Widespread
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Yes
druglikeness.valid
placental_barrier
placental_barrier
Yes
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
1.0000
druglikeness.valid

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
No
druglikeness.valid
micronucleus_test
micronucleus_test
No
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
No
druglikeness.valid
DNA_damage
DNA_damage
No
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
1500.0000
druglikeness.valid
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
No
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
No
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
No
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
No
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
No
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
No
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

心血管保护

Cardiovascular protection

Corresponding Targets:

SELP (SELP)PPARG (PPARG)ACE (ACE)

糖尿病及其并发症

Diabetes Mellitus and Complications

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)PTPN1 (PTPN1)

肿瘤（多种类型）

Cancer (Various Types)

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)MAPK1 (MAPK1)

脑缺血缺氧性损伤

Cerebral Ischemia and Hypoxia Injury

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)NOS3 (NOS3)
Plant Sources

川芎

Ligusticum chuanxiong

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